Cas no 1354002-22-4 ((S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354002-22-4
• MF: C₁₂H₂₁ClN₂O₃
• MW: 276.759742498398
• CID: 2159323
• Update Time: 2023-08-05

(S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[(2-chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-(2-chloro-N-methylacetamido)pyrrolidine-1-carboxylate
• AM95789
• (S)-3-[(2-Chloroacetyl)methylamino]pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-3-[(2-Chloro-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H21ClN2O3/c1-12(2,3)18-11(17)15-6-5-9(8-15)14(4)10(16)7-13/h9H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： KVCMXCMQNSDGSZ-VIFPVBQESA-N
• SMILES： ClCC(N(C)[C@@H]1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Topological Polar Surface Area: 49.8